Cas no 916303-80-5 ([2-(trifluoromethyl)pyrimidin-4-yl]methanamine)

• Product Name: [2-(trifluoromethyl)pyrimidin-4-yl]methanamine
• CAS No: 916303-80-5
• MF: C₆H₆F₃N₃
• MW: 177.13
• CID: 5113481
• Update Time: 2026-03-03

[2-(trifluoromethyl)pyrimidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(trifluoromethyl)pyrimidin-4-yl)methanamine
• [2-(trifluoromethyl)pyrimidin-4-yl]methanamine

• Inchi： 1S/C6H6F3N3/c7-6(8,9)5-11-2-1-4(3-10)12-5/h1-2H,3,10H2
• InChI Key： RYJSFRKTTKQWOY-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(C(F)(F)F)N=1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [2-(trifluoromethyl)pyrimidin-4-yl]methanamine

Introduction to [2-(trifluoromethyl)pyrimidin-4-yl]methanamine (CAS No. 916303-80-5)

[2-(trifluoromethyl)pyrimidin-4-yl]methanamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 916303-80-5, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for synthesizing novel bioactive molecules.

The chemical entity [2-(trifluoromethyl)pyrimidin-4-yl]methanamine belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological significance. Pyrimidines are fundamental components of nucleic acids, and modifications in their structure often lead to enhanced pharmacological activity. The incorporation of a methanamine moiety into the pyrimidine core introduces a versatile amine group, facilitating further chemical modifications and functionalization. This adaptability makes the compound particularly useful in the design of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group, in particular, is renowned for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of pharmaceutical agents. Studies have demonstrated that compounds featuring this moiety often exhibit superior efficacy compared to their non-fluorinated counterparts. [2-(trifluoromethyl)pyrimidin-4-yl]methanamine leverages these benefits, positioning itself as a promising intermediate in the synthesis of next-generation therapeutics.

In the context of contemporary research, [2-(trifluoromethyl)pyrimidin-4-yl]methanamine has been explored for its potential role in addressing various therapeutic challenges. For instance, its structural framework aligns well with the development of antiviral and anticancer agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their inhibitory effects on viral replication and tumor growth. Additionally, the presence of an amine group provides a site for further derivatization, enabling the creation of molecules with tailored biological activities.

The synthesis of [2-(trifluoromethyl)pyrimidin-4-yl]methanamine involves intricate chemical transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the trifluoromethyl group and the methanamine functionality, which require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in achieving these objectives. These methods not only enhance efficiency but also minimize unwanted byproducts, contributing to sustainable chemical practices.

Evaluation of [2-(trifluoromethyl)pyrimidin-4-yl]methanamine's pharmacological profile has revealed intriguing insights into its biological behavior. Preclinical studies indicate that derivatives of this compound exhibit notable activity against certain disease pathways. For example, modifications at the amine group can lead to compounds with enhanced binding affinity to specific target proteins, thereby modulating cellular processes relevant to disease progression. Such findings underscore the compound's potential as a building block for innovative drug candidates.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process involving [2-(trifluoromethyl)pyrimidin-4-yl]methanamine. Molecular modeling techniques allow researchers to predict the binding interactions between this compound and biological targets with remarkable accuracy. This approach enables rapid identification of lead structures that can be optimized through iterative synthesis and testing cycles. The synergy between experimental and computational methods has significantly reduced the time required to bring new drugs from concept to clinical evaluation.

Future directions in the study of [2-(trifluoromethyl)pyrimidin-4-yl]methanamine include exploring its role in modulating inflammatory responses and neurodegenerative disorders. The compound's structural features make it a suitable candidate for developing anti-inflammatory agents that target key pathways involved in chronic inflammation. Moreover, its ability to interact with neurological receptors suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Ongoing research aims to uncover new therapeutic possibilities by leveraging this versatile chemical entity.

In conclusion, [2-(trifluoromethyl)pyrimidin-4-yl]methanamine (CAS No. 916303-80-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and potential therapeutic applications. The combination of a trifluoromethyl group with a pyrimidine core enhances its pharmacological profile, making it an invaluable intermediate for drug development. With continued research and innovation, this compound is poised to contribute to the discovery of novel treatments for a wide range of diseases.